Cas no 25118-23-4 (Ethyl 6-heptenoate)

Ethyl 6-heptenoate Properties

Names and Identifiers

• Ethyl Hept-6-enoate
• 545643_ALDRICH
• AC1LBM5B
• CTK0J4373
• AR-1H1775
• AC1Q656I
• 6-Heptensaeure-ethylester
• Ethyl 6-heptenoate
• 6-Heptenoic acid, ethyl ester
• ACMC-20akxz
• hept-6-enoic acid ethyl ester
• Hept-6-ensaeure-aethylester
• ethyl hept-7-enoate
• SY284682
• D86379
• CS-0159602
• J-015819
• ETHYL 6-HEPTENOATE 98
• DTXSID60339964
• DB-067317
• MFCD00671845
• SCHEMBL515049
• AKOS015915298
• 25118-23-4
• Ethyl 6-heptenoate, 98%
• DTXCID30291045
• +Expand

• MDL： MFCD00671845
• InChIKey： FTJATNSAFIFEDU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H16O2/c1-3-5-6-7-8-9(10)11-4-2/h3H,1,4-8H2,2H3
• SMILES： C=CCCCCC(=O)OCC

Computed Properties

• Exact Mass: 156.11508
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 156.115029749g/mol
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• Refractive Index: n20/D 1.426(lit.)
• Boiling Point: 189 °C(lit.)
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Density: 0.89 g/mL at 25 °C(lit.)